Cas no 2022-85-7 (Flucytosine)

• Product name: Flucytosine
• CAS No: 2022-85-7
• MF: C₄H₄FN₃O
• MW: 129.092463493347
• MDL: MFCD00006035
• CID: 42313
• PubChem ID: 24894928

Flucytosine Chemical and Physical Properties

Names and Identifiers

• 5-Fluorocytosine
• 2-hydroxy-4-amino-5-fluoropyrimidine
• 4-AMINO-5-FLUORO-2(1H)-PYRIMIDINE
• 4-amino-5-fluoro-2(1h)-pyrimidinone
• 4-AMINO-5-FLUORO-2-HYDROXYPYRIMIDINE
• 4-AMINO-5-FLUORO-3H-PYRIMIDIN-2-ONE
• 5-FC
• 5-FLUCYTOSINE
• ALCOBON
• ancobon
• ancotil
• FLUCYSTINE
• FLUCYTOSIN
• FLUCYTOSINE
• TIMTEC-BB SBB000061
• 4-amino-5-fluoro-2(1h)-pyrimidinon
• 4-Amino-5-fluoro-2(1H)-pyrmidinone
• 5-fluorocystosine
• 5-fluorocytosin
• Fluorocytosine
• 6-AMINO-5-FLUORO-1,2-DIHYDROPYRIMIDIN-2-ONE
• 6-amino-5-fluoro-1H-pyrimidin-2-one
• 5-FC,RO 2-9915
• Fluocytosine
• Fluorcytosine
• NSC 103805
• Ro 2-9915
• 4-Amino-5-fluoropyrimidin-2(1H)-one
• Flucytosinum
• Cytosine, 5-fluoro-
• Flucitosina
• 5-Flurocytosine
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-
• 5-fluoro cytosine
• Flucitosina [DCIT]
• Ro 29915 E/265601
• Flucytosinum [INN-Latin]
• Ancobon (TN)
• Flucytosine (
• 4-Amino-5-fluoro-2-pyrimidone
• Flucytosine 100 microg/mL in Acetonitrile:Water
• NS00000532
• SR-01000721885
• HMS3393M04
• AC-11748
• Ro-2-9915
• CCG-213434
• SMR000059047
• FLUCYTOSINE (MART.)
• HSDB 3082
• HMS2097L10
• FLUCYTOSINE [MI]
• BPBio1_000956
• FLUCYTOSINE [ORANGE BOOK]
• NSC-103805
• Flucytosine (USAN:USP:INN:BAN:JAN)
• CHEBI:5100
• 4-amino-5-fluoropyrimidin-2-ol
• 130256-61-0
• Flucytosone
• BDBM50248003
• 6-amino-5-fluoro-3-hydropyrimidin-2-one
• 1LD
• WLN: T6MVNJ DZ EF
• AKOS004912683
• SCHEMBL24063
• FLUCYTOSINE [INN]
• Prestwick0_000934
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-)
• D00323
• 5-Fluorocytosine, Antibiotic for Culture Media Use Only
• MFCD00006035
• CAS-2022-85-7
• Flucytosine,(S)
• NC00087
• BSPBio_000868
• HMS3655G17
• AM20090149
• 6-amino-5-fluoropyrimidin-2(1H)-one
• 6-Amino-2-oxo-5-fluoropyrimidine
• 4-AMINO-2-HYDROXY-5-FLUOROPYRIMIDINE
• 2-pyrimidinol,4-amino-5-fluoro-
• 5-Fluorocytosine, Vetec(TM) reagent grade, 99%
• FLUCYTOSINE [EP MONOGRAPH]
• EMTRICITABINE IMPURITY E
• HMS1570L10
• FT-0601273
• Flucytosine (Ancobon)
• Flucytosinum (INN-Latin)
• AB00444223-16
• SPBio_003037
• Flucytosine, United States Pharmacopeia (USP) Reference Standard
• SB57097
• MLS000069463
• 4-amino-5-fluoro-1,2-dihydropyrimidin-2-one
• HMS2093J05
• 4-Amino-5-fluoro-2-hyroxypyrimidine
• Opera_ID_178
• s1666
• flucytosina
• BP-30254
• SY004438
• 5-fluorocytosine Form I
• FLUCYTOSINE [WHO-IP]
• HY-B0139
• HMS2051M04
• SW197278-3
• FLUCYTOSINE (EP MONOGRAPH)
• NCGC00016599-05
• 2(1H)-Pyrimidinone, 6-amino-5-fluoro-
• FLUCYTOSINE [JAN]
• BCP9000692
• A814346
• FLUCYTOSINE [USP MONOGRAPH]
• 4-Amino-5-fluoro-1H-pyrimidin-2-one
• EN300-117264
• Flucytosine [USAN:USP:INN:BAN:JAN]
• FLUCYTOSINE (USP IMPURITY)
• MLS000759519
• CS-1935
• UNII-D83282DT06
• 5-fluoro-cytosine
• BCP0726000281
• Flucytosine, European Pharmacopoeia (EP) Reference Standard
• 4-AMINO-5-FLUOROPYRIMIDIN-2(1H)-ONE [WHO-IP]
• EMTRICITABINE IMPURITY E [WHO-IP]
• Flucytosine, Pharmaceutical Secondary Standard; Certified Reference Material
• KS-1060
• MLS001424013
• Flucytosine, 5-Fluorocytosine
• FLUCYTOSINE [MART.]
• NSC-759130
• 117969-88-7
• FLUCYTOSINE [USP IMPURITY]
• Q238490
• NSC103805
• FLUCYTOSINE (USP MONOGRAPH)
• Flucytosine 2.0 mg/ml in Methanol
• HMS3373L05
• ST028644
• F-3010
• NCGC00016599-01
• FLUCYTOSINE [USAN]
• Tox21_110515
• 6-amino-5-fluoro-2(1H)-pyrimidinone;5-FLUOROCYTOSINE
• NSC759130
• Prestwick2_000934
• Flucytosine (JP17/USP/INN)
• Z1201621875
• 4-amino-5-fluoro-pyrimidin-2-ol
• MLS001076503
• AB00513969-02
• HMS3714L10
• ALA-ALA-PHEP-NITROANILIDE
• Flucytosine [USAN)
• FLUCYTOSINE (USP-RS)
• 5-FLUORO-4-IMINO-1,2,3,4-TETRAHYDROPYRIMIDIN-2-ONE
• EINECS 217-968-7
• Flucytosine for system suitability
• BRD-K82143716-001-15-7
• CCG-100837
• NCGC00016599-04
• HMS2233I14
• D01AE21
• AKOS030241326
• GS-5578
• EC 217-968-7
• Prestwick3_000934
• Ancoban
• DTXCID403059
• FLUCYTOSINE [USP-RS]
• DB01099
• F0321
• 5-fluorocytosine Form II
• 2-Pyrimidinol, 4-amino-5-fluoro- (9CI)
• Flucytosinum (Latin)
• Cytosine, 5-fluoro- (6CI,7CI,8CI)
• FLUCYTOSINUM [WHO-IP LATIN]
• FLUCYTOSINE [WHO-DD]
• 5-FLUOROCYTOSINE [WHO-IP]
• Flourocytosine
• 2022-85-7
• AB00513969_04
• 2-Pyrimidinol, 4-amino-5-fluoro-
• D83282DT06
• BCP02877
• 5-fluorocytocine
• SR-01000721885-5
• CPD000059047
• DTXSID3023059
• Ancotyl
• H10295
• J02AX01
• Prestwick1_000934
• NCI60_000093
• AB00513969
• FLUCYTOSINE [HSDB]
• CHEMBL1463
• 5-Fluorocytosine (5-FC)
• Flucytosine for system suitability, European Pharmacopoeia (EP) Reference Standard
• Ro-29915
• AKOS015896898
• SCHEMBL14696800
• FT-0695664
• Pharmakon1600-01505429
• AKOS005063821
• NCGC00016599-02
• AB00513969_03
• Tox21_110515_1
• 2(1H)-PYRIMIDINONE, 5-FLUORO-3,4-DIHYDRO-4-IMINO-
• BRD-K82143716-001-19-9
• DB-005380
• 6-Amino-5-fluoro-2(1H)-pyrimidinone
• BRD-K82143716-001-20-7
• DB-268955
• DB-271174
• Flucytosine (JP18/USP/INN)
• pyrimidine, 4-amino-5-fluoro-2-hydroxy-
• 2(1H)-Pyrimidinone, 5-fluoro-3,4-dihydro-4-imino- (9CI)
• STK292386
• GL663142 & 5FC
• HY-B0139R
• 4-Amino-5-fluoro-2(1H)-pyrimidine;Flucytosine;5-FC
• Flucytosine (Standard)
• GL663142 & 4-Amino-5-fluoropyrimidin-2(1H)-one
• 217-968-7
• FF02813
• Flucytosine

• MDL： MFCD00006035
• Inchi： 1S/C4H4FN3O/c5-2-1-7-4(9)8-3(2)6/h1H,(H3,6,7,8,9)
• InChI Key： XRECTZIEBJDKEO-UHFFFAOYSA-N
• SMILES： FC1C([H])=NC(N([H])C=1N([H])[H])=O
• BRN： 127285

Computed Properties

• Exact Mass: 129.03384g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.03384g/mol
• Monoisotopic Mass: 129.03384g/mol
• Topological Polar Surface Area: 67.5Ų
• Heavy Atom Count: 9
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 9

Experimental Properties

• Odor: Odorless
• Stability Shelf Life: Stable under recommended storage conditions.
• Temperature: When heated to decomposition it emits very toxic fumes of /floride ions and nitrogen oxides/.
• Dissociation Constants: pKa1 = 3.26; pKa2 = 10.71
• Color/Form: Powder
• Density: 1.3990 (estimate)
• Melting Point: 298-300 °C (dec.) (lit.)
• Boiling Point: 298
• Flash Point: 296
• Refractive Index: 1.613
• Water Partition Coefficient: 1.5g/100mL (25 ºC)
• Stability/Shelf Life: Light Sensitive
• PSA: 58.69
• LogP: 0.07240
• Merck: 4125
• Solubility: Soluble in water, slightly soluble in ethanol; It is almost insoluble in chloroform and diethyl ether; It is soluble in dilute hydrochloric acid or dilute sodium hydroxide solution.
• Sensitiveness: Light Sensitive
• pka: 3.26(at 25℃)

Flucytosine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 63
• Safety Instruction： 36/37
• FLUKA BRAND F CODES：10-23
• RTECS：HA6040000
• Hazardous Material Identification：
• HazardClass：IRRITANT, LIGHT SENSITIVE
• Safety Term：S36/37;S45
• Toxicity：LD50 in mice (mg/kg): >2000 orally and s.c.; 1190 i.p.; 500 i.v. (Grunberg, 1963)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines